Cas no 918817-88-6 (Hexadecanoic acid, 2-(diethylamino)-)
918817-88-6 structure
Product Name:Hexadecanoic acid, 2-(diethylamino)-
CAS No:918817-88-6
MF:C20H41NO2
MW:327.545046567917
CID:770361
PubChem ID:44420177
Update Time:2025-04-19
Hexadecanoic acid, 2-(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-(diethylamino)-
- 2-(diethylamino)hexadecanoic acid
- DTXSID60658869
- 918817-88-6
- CHEMBL219716
-
- Inchi: 1S/C20H41NO2/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19(20(22)23)21(5-2)6-3/h19H,4-18H2,1-3H3,(H,22,23)
- InChI Key: MJCGYIGNVMPXDS-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCCCCCCCCC)N(CC)CC)=O
Computed Properties
- Exact Mass: 327.313729551g/mol
- Monoisotopic Mass: 327.313729551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 40.5Ų
Hexadecanoic acid, 2-(diethylamino)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
918817-88-6 (Hexadecanoic acid, 2-(diethylamino)-) Related Products
- 1723-00-8((2R)-piperidine-2-carboxylic acid)
- 4043-87-2(DL-Pipecolinic acid)
- 72000-65-8(2,5-Pyrrolidinedicarboxylicacid)
- 99571-58-1(6-Methylpiperidine-2-carboxylic acid)
- 609-36-9(pyrrolidine-2-carboxylic acid)
- 3105-95-1((2S)-piperidine-2-carboxylic acid)
- 471-87-4(Stachydrine)
- 535-75-1(Pipecolic acid)
- 147-85-3(L-Proline)
- 344-25-2(D-Proline)
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